Cas no 123685-25-6 (Benzoic acid, 2-bromo-3,4-dihydroxy-5-methoxy-, methyl ester)

• Product Name: Benzoic acid, 2-bromo-3,4-dihydroxy-5-methoxy-, methyl ester
• CAS No: 123685-25-6
• MF: C₉H₉BrO₅
• MW: 277.068762540817
• CID: 1214762
• PubChem ID: 11357878
• Update Time: 2025-04-20

Benzoic acid, 2-bromo-3,4-dihydroxy-5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-3,4-dihydroxy-5-methoxy-, methyl ester
• methyl 2-bromo-3,4-dihydroxy-5-methoxybenzoate
• 2-bromo-3,4-dihydroxy-5-methoxybenzoic acid methyl ester
• DTXSID00463494
• 123685-25-6

• Inchi： 1S/C9H9BrO5/c1-14-5-3-4(9(13)15-2)6(10)8(12)7(5)11/h3,11-12H,1-2H3
• InChI Key： BKWQKJNQARMXHL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C=C1C(=O)OC)OC)O)O

Computed Properties

• Exact Mass: 275.96327
• Monoisotopic Mass: 275.96334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99